(E)-2-hydroxy-4-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid

• IUPAC Name: 2-hydroxy-4-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]benzoic acid
• InChI: InChI=1S/C15H9NO4S3/c17-11-6-8(3-4-10(11)14(19)20)16-13(18)12(23-15(16)21)7-9-2-1-5-22-9/h1-7,17H,(H,19,20)/b12-7+
• InChI Key: QNNTVIIYWLNDBV-KPKJPENVSA-N
• Canonical SMILES: C1=CSC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC(=C(C=C3)C(=O)O)O
• Isomeric SMILES: C1=CSC(=C1)/C=C/2\C(=O)N(C(=S)S2)C3=CC(=C(C=C3)C(=O)O)O
• Molecular Formula: C15H9NO4S3
• Molecular Weight: 363.4 g/mol

Description

(E)-2-hydroxy-4-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid is a useful research compound. Its molecular formula is C15H9NO4S3 and its molecular weight is 363.42. The purity is usually 95%.
BenchChem offers high-quality (E)-2-hydroxy-4-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-hydroxy-4-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activities

• Patel et al. (2010) synthesized derivatives of this compound, demonstrating significant antibacterial and antifungal activities (Patel & Patel, 2010).
• Krátký et al. (2017) found that certain derivatives exhibit potent antimicrobial properties, especially against mycobacteria and Gram-positive bacteria, including MRSA (Krátký, Vinšová, & Stolaříková, 2017).

Fluorescence and Sensing Applications

• Rui-j (2013) synthesized a derivative that showed selective fluorescent quenching effects with Co2+, indicating potential use in fluorescence-based sensing (Li Rui-j, 2013).

Anticancer Properties

• Horishny et al. (2021) prepared a library of derivatives and tested them for anticancer activity, finding weak to medium efficacy against certain cancer cell lines (Horishny, Chaban, & Matiychuk, 2021).

Photophysical Properties

• Jachak et al. (2021) synthesized novel chromophores from this compound, exploring their photophysical properties and potential in optoelectronics (Jachak et al., 2021).

Anti-Inflammatory Activity

• Sunder et al. (2013) reported on derivatives with significant anti-inflammatory activities, making them candidates for further study in this area (Sunder & Maleraju, 2013).

Corrosion Inhibition

• Bedair et al. (2022) synthesized azo derivatives showing potential as corrosion inhibitors for mild steel in acidic environments, demonstrating their utility in materials science (Bedair et al., 2022).